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Compound of Interest

Compound Name: Isotretinoin-d5

Cat. No.: B1146186 Get Quote

This guide provides a detailed analysis of the molecular weight of Isotretinoin-d5, a

deuterated form of Isotretinoin. The information is intended for researchers, scientists, and

professionals in the field of drug development who require precise data for analytical and

developmental purposes.

Molecular Composition and Weight
Isotretinoin-d5 is a stable isotope-labeled version of Isotretinoin, where five hydrogen atoms

have been replaced by deuterium. This labeling is often utilized in pharmacokinetic studies as

an internal standard for mass spectrometry analysis.

Molecular Formula
The molecular formula for Isotretinoin-d5 is C₂₀H₂₃D₅O₂[1][2][3][4][5]. This formula indicates

that each molecule is composed of:

20 Carbon (C) atoms

23 Hydrogen (H) atoms

5 Deuterium (D) atoms

2 Oxygen (O) atoms
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The molecular weight is calculated by summing the atomic weights of all atoms present in the

molecule. The standard atomic weights of the constituent elements are pivotal for this

calculation.

Experimental Protocols: Molecular Weight
Calculation
Objective: To accurately determine the molecular weight of Isotretinoin-d5 based on its

molecular formula and the atomic weights of its constituent isotopes.

Methodology:

Identify the Molecular Formula: The established molecular formula is C₂₀H₂₃D₅O₂.

Obtain Standard Atomic Weights: The atomic weights for each element and isotope are

sourced from established scientific data.

Carbon (C): ~12.011 amu[6][7][8]

Hydrogen (H): ~1.008 amu[9][10][11]

Deuterium (D): ~2.014 amu[12][13][14][15]

Oxygen (O): ~15.999 amu[16][17][18]

Calculate Total Mass for Each Element: Multiply the count of each atom by its respective

atomic weight.

Total Carbon Mass = 20 * 12.011 amu

Total Hydrogen Mass = 23 * 1.008 amu

Total Deuterium Mass = 5 * 2.014 amu

Total Oxygen Mass = 2 * 15.999 amu

Summation: Sum the total masses of all elements to arrive at the final molecular weight.
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The calculated molecular weight for Isotretinoin-d5 is approximately 305.47 g/mol [1][2][3][4].

Data Presentation
The quantitative data used in the molecular weight calculation is summarized in the table below

for clarity and ease of comparison.

Element/Isotop
e

Symbol Atomic Count
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 20 12.011 240.220

Hydrogen H 23 1.008 23.184

Deuterium D 5 2.014 10.070

Oxygen O 2 15.999 31.998

Total C₂₀H₂₃D₅O₂ 50 ~305.472

Visualization
The logical workflow for calculating the molecular weight of a deuterated compound is

illustrated below. This process ensures each component is accounted for, leading to an

accurate final value.
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Workflow for Molecular Weight Calculation of Isotretinoin-d5

Identify Molecular Formula
(C₂₀H₂₃D₅O₂)

List Constituent Atoms
(C, H, D, O)

Determine Atomic Counts
(C:20, H:23, D:5, O:2)

Calculate Mass Contribution
(Count × Atomic Weight)

Obtain Atomic Weights
(amu)

Sum All Contributions

Final Molecular Weight
(~305.47 g/mol)

Click to download full resolution via product page

Calculation workflow for Isotretinoin-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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